Cas no 1267229-14-0 (8-(Trifluoromethyl)-3,4-dihydroquinolin-2(1H)-one)

• Product Name: 8-(Trifluoromethyl)-3,4-dihydroquinolin-2(1H)-one
• CAS No: 1267229-14-0
• MF: C₁₀H₈F₃NO
• MW: 215.17183303833
• MDL: MFCD19276430
• CID: 4566077
• Update Time: 2025-10-20

8-(Trifluoromethyl)-3,4-dihydroquinolin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 8-(Trifluoromethyl)-3,4-dihydroquinolin-2(1H)-one

• MDL： MFCD19276430
• Inchi： 1S/C10H8F3NO/c11-10(12,13)7-3-1-2-6-4-5-8(15)14-9(6)7/h1-3H,4-5H2,(H,14,15)
• InChI Key： UMLAYJZDWIVQFE-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2C(F)(F)F)CCC1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 8-(Trifluoromethyl)-3,4-dihydroquinolin-2(1H)-one

Research Brief on 8-(Trifluoromethyl)-3,4-dihydroquinolin-2(1H)-one (CAS: 1267229-14-0) in Chemical Biology and Pharmaceutical Applications

The compound 8-(Trifluoromethyl)-3,4-dihydroquinolin-2(1H)-one (CAS: 1267229-14-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic scaffold, characterized by its trifluoromethyl group and dihydroquinolinone core, exhibits unique physicochemical properties that make it a promising candidate for drug discovery and development. Recent studies have focused on its synthesis, biological activity, and potential therapeutic applications, particularly in central nervous system (CNS) disorders and inflammatory diseases.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 8-(Trifluoromethyl)-3,4-dihydroquinolin-2(1H)-one, highlighting improved yields through palladium-catalyzed coupling reactions. The trifluoromethyl group at the 8-position was found to significantly enhance the compound's metabolic stability and blood-brain barrier permeability, making it particularly valuable for CNS-targeted therapies. Molecular docking studies suggest strong interactions with various neurotransmitter receptors, including serotonin and dopamine receptors.

In pharmacological evaluations, this compound demonstrated potent anti-inflammatory activity in murine models, with IC50 values in the nanomolar range for COX-2 inhibition. The dihydroquinolinone core appears to contribute to this activity through modulation of NF-κB signaling pathways. Researchers at several pharmaceutical companies have included this scaffold in their patent applications for novel anti-inflammatory agents, indicating its commercial potential.

The compound's safety profile has been investigated in recent preclinical studies. While showing good tolerability in acute toxicity tests, chronic administration studies revealed the need for careful dose optimization due to potential hepatotoxicity at higher concentrations. Structure-activity relationship (SAR) studies are ongoing to modify the core structure while maintaining therapeutic efficacy but reducing adverse effects.

Emerging applications in oncology have also been reported, with preliminary data showing promising activity against certain kinase targets involved in tumor proliferation. The compound's ability to chelate metal ions in biological systems may contribute to this newly discovered activity, opening avenues for further research in cancer therapeutics.

As research progresses, 8-(Trifluoromethyl)-3,4-dihydroquinolin-2(1H)-one continues to demonstrate its versatility as a privileged structure in medicinal chemistry. Future directions include the development of prodrug formulations to enhance bioavailability and targeted delivery systems for specific therapeutic applications. The compound's unique combination of properties ensures it will remain an important focus of pharmaceutical research in the coming years.